Cas no 67726-09-4 (H-Ser-His-OH acetate salt)

• Product Name: H-Ser-His-OH acetate salt
• CAS No: 67726-09-4
• MF: C₉H₁₄N₄O₄
• MW: 242.231861591339
• CID: 394230
• PubChem ID: 7016094
• Update Time: 2025-07-29

H-Ser-His-OH acetate salt Chemical and Physical Properties

Names and Identifiers

• L-Histidine, N-L-seryl-
• (2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-(1H-imidazol-5-yl)propanoic acid
• H-SER-HIS-OH
• serylhistidine
• DTXSID10426797
• MS-23423
• Serinylhistidine
• SCHEMBL2132240
• seryl-histidine
• S-H
• Serine-Histidine dipeptide
• (S)-2-((S)-2-Amino-3-hydroxypropanamido)-3-(1H-imidazol-4-yl)propanoic acid
• 67726-09-4
• L-Ser-L-His
• L-seryl-L-histidine
• Q27143822
• AKOS040733347
• (2S)-2-[(2S)-2-amino-3-hydroxypropanamido]-3-(1H-imidazol-5-yl)propanoic acid
• CHEBI:73651
• CHEMBL123541
• Serine Histidine dipeptide
• CS-0104926
• Ser-His
• HY-126488
• L-Serinyl-L-Histidine
• SH dipeptide
• S-H Dipeptide
• H-Ser-His-OH acetate salt

• Inchi： 1S/C9H14N4O4/c10-6(3-14)8(15)13-7(9(16)17)1-5-2-11-4-12-5/h2,4,6-7,14H,1,3,10H2,(H,11,12)(H,13,15)(H,16,17)/t6-,7-/m0/s1
• InChI Key： YZMPDHTZJJCGEI-BQBZGAKWSA-N
• SMILES： OC[C@@H](C(N[C@H](C(=O)[O-])CC1=CN=CN1)=O)[NH3+]

Computed Properties

• Exact Mass: 242.10162
• Monoisotopic Mass: 242.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 141.33
• LogP: -4.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides